Cas no 17860-87-6 (L-Ascorbic acid,2-O-methyl-)

• Product Name: L-Ascorbic acid,2-O-methyl-
• CAS No: 17860-87-6
• MF: C₇H₁₀O₆
• MW: 190.150702953339
• CID: 190130
• PubChem ID: 54726398
• Update Time: 2025-04-19

L-Ascorbic acid,2-O-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Ascorbic acid,2-O-methyl-
• 2-(1,2-dihydroxyethyl)-3-hydroxy-4-methoxy-2H-furan-5-one
• 2-O-methylascorbic acid
• 2-Methylascorbic acid
• 2-o-methylhex-1-enofuranos-3-ulose
• AC1L414Z
• AC1Q6D78
• AR-1E4535
• NSC219890
• ASCORBIC ACID, 2-O-METHYL-
• 17860-87-6
• NSC-219890
• UNII-OE7EI0514F
• 2-METHYL-L-ASCORBIC ACID
• 2-O-Methyl-L-ascorbic acid
• OE7EI0514F
• Q27896126
• 2-O-METHYLASCORBIC ACID, (+)-
• L-Ascorbic acid, 2-O-methyl-
• CHEMBL452673
• SCHEMBL3307566
• NSC 219890

• Inchi： 1S/C7H10O6/c1-12-6-4(10)5(3(9)2-8)13-7(6)11/h3,5,8-10H,2H2,1H3/t3-,5+/m0/s1
• InChI Key： JBXPKMHATRSERD-WVZVXSGGSA-N
• SMILES： O1C(C(=C([C@H]1[C@H](CO)O)O)OC)=O

Computed Properties

• Exact Mass: 190.0477
• Monoisotopic Mass: 190.047738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 96.2

Experimental Properties

• Density: 1.55
• Boiling Point: 433.1°Cat760mmHg
• Flash Point: 183.2°C
• Refractive Index: 1.566
• PSA: 96.22
• LogP: -1.31900